![molecular formula C12H9ClF2N2OS B3024703 2-Chloro-N-[4-(3,4-difluoro-phenyl)-thiazol-2-yl]-propionamide CAS No. 565165-72-2](/img/structure/B3024703.png)
2-Chloro-N-[4-(3,4-difluoro-phenyl)-thiazol-2-yl]-propionamide
Overview
Description
“2-Chloro-N-[4-(3,4-difluoro-phenyl)-thiazol-2-yl]-propionamide” is a chemical compound with the molecular formula C11H7ClF2N2OS and a molecular weight of 288.7 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Physical And Chemical Properties Analysis
This compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . It has a clear pale yellow color .Scientific Research Applications
Synthesis and Biological Activity
Research on structurally related compounds includes the synthesis and evaluation of their biological activities. For instance, studies have synthesized and evaluated thiazole derivatives for their herbicidal activity, showing moderate to excellent efficacy against certain weeds (杨子辉 et al., 2017). Similarly, other research focused on the synthesis of thiazole derivatives for their anticonvulsant and anticancer activities, indicating the potential therapeutic applications of these compounds (Z. Soyer et al., 2004); (B. Ravinaik et al., 2021).
Antimicrobial Applications
Research extends into the antimicrobial domain, where thiazole derivatives have been synthesized and assessed for their effectiveness against various microbial strains. These studies highlight the potential of thiazole compounds in addressing antimicrobial resistance and offering new avenues for treatment strategies (D. Bikobo et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to target various proteins and enzymes in the body, affecting their function and leading to changes at the cellular level .
Mode of Action
This can lead to changes in cellular processes, potentially influencing disease progression or health outcomes .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to downstream effects such as changes in cellular metabolism, signal transduction, or gene expression .
Pharmacokinetics
These properties are crucial in determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The compound’s interaction with its targets could lead to a variety of effects at the molecular and cellular level, potentially influencing disease progression or health outcomes .
properties
IUPAC Name |
2-chloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClF2N2OS/c1-6(13)11(18)17-12-16-10(5-19-12)7-2-3-8(14)9(15)4-7/h2-6H,1H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLOXIDYZMHFRLV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=NC(=CS1)C2=CC(=C(C=C2)F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClF2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201194165 | |
Record name | 2-Chloro-N-[4-(3,4-difluorophenyl)-2-thiazolyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201194165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
565165-72-2 | |
Record name | 2-Chloro-N-[4-(3,4-difluorophenyl)-2-thiazolyl]propanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=565165-72-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-[4-(3,4-difluorophenyl)-2-thiazolyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201194165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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